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Introduction

Calcium sulfide (CaS), an alkaline earth sulfide, presents itself as a promising, albeit less

conventional, host material for lanthanide-doped upconversion nanoparticles (UCNPs). The

potential for biocompatibility, given that calcium and sulfur are abundant elements in the human

body, makes CaS an intriguing alternative to the more common fluoride-based UCNP hosts for

applications in bioimaging, drug delivery, and photodynamic therapy.[1] These applications

leverage the unique ability of UCNPs to convert near-infrared (NIR) light into visible or

ultraviolet (UV) light, enabling deep tissue penetration and reduced autofluorescence. This

document provides a detailed overview of the synthesis, surface functionalization, and potential

applications of lanthanide-doped CaS nanoparticles for infrared upconversion, including

experimental protocols adapted from existing literature on UCNPs and CaS synthesis.

Data Presentation
The quantitative data for lanthanide-doped CaS nanoparticles with upconversion properties is

currently limited in publicly accessible literature. The following tables summarize available data

on the synthesis and basic properties of CaS nanoparticles. It is important to note that much of

the detailed optical characterization, such as quantum yield and lifetime for infrared

upconversion, has not been extensively reported for CaS host materials.

Table 1: Synthesis Parameters for Lanthanide-Doped Calcium Sulfide Nanoparticles
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Assisted

Calcium

Acetate,

Lanthanide

Acetates

Yb³⁺, Er³⁺ DMSO

Not
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(Microwave

Power:

1000 W)

< 2 [1][2]

Wet

Chemical

Co-
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Calcium

Nitrate,

Sodium
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Lanthanide
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Yb³⁺, Er³⁺
Ethanol/W
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Room
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15-20 [3]

Single-

Source

Precursor

Calcium

thiolate,

Lanthanide

thiolate

Ce³⁺, Eu²⁺ Oleylamine 250-300 ~10 [4]

Table 2: Biocompatibility and Cytotoxicity Data for Calcium Sulfide Nanoparticles
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Carcinoma
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induced cell

death

[1]

Normal

Fibroblasts
Not specified 72 Trypan Blue

No significant

effect on

survival and

growth

[1]

CT-26 (Colon

Carcinoma)
Not specified Not specified Not specified

Heat

generation

under

magnetic field

killed cancer

cells (for Fe-

doped CaS)

[5]

Experimental Protocols
1. Synthesis of Lanthanide-Doped Calcium Sulfide Upconversion Nanoparticles (Ln:CaS

UCNPs)

This protocol is an adaptation of the microwave-assisted synthesis of CaS nanoclusters and

incorporates lanthanide precursors.[1][2]

Materials:

Calcium acetate (Ca(CH₃COO)₂)

Ytterbium(III) acetate (Yb(CH₃COO)₃)

Erbium(III) acetate (Er(CH₃COO)₃)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10137321/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10137321/
https://www.science.gov/topicpages/c/calcium+sulfide+nanoparticles
https://www.benchchem.com/product/b213195?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10137321/
https://patents.google.com/patent/US8945494B1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dimethyl sulfoxide (DMSO, anhydrous)

Ethanol (anhydrous)

Argon gas supply

Microwave reactor (2.45 GHz)

Procedure:

In a clean, dry microwave-safe reaction vessel, dissolve calcium acetate, ytterbium(III)

acetate, and erbium(III) acetate in anhydrous DMSO. The molar ratio of Ca:Yb:Er should

be adjusted based on desired doping concentrations (e.g., 80:18:2). The total precursor

concentration should be kept low to promote the formation of small nanoparticles.

Sonicate the mixture for 15-20 minutes to ensure complete dissolution and homogeneity.

Purge the vessel with argon gas for 10-15 minutes to create an inert atmosphere.

Place the sealed vessel in the microwave reactor.

Apply microwave irradiation in cycles. A suggested starting point is 5 seconds of irradiation

followed by a 15-second cooling period.[2] Repeat for a total of 15 cycles.[2]

After the reaction, allow the solution to cool to room temperature.

Precipitate the Ln:CaS UCNPs by adding an excess of anhydrous ethanol.

Centrifuge the suspension at high speed (e.g., 8000 rpm for 10 minutes) to pellet the

nanoparticles.

Discard the supernatant and wash the nanoparticle pellet with fresh ethanol three times to

remove unreacted precursors and byproducts.

Dry the final product under vacuum or in a desiccator.

2. Surface Functionalization with a Silica Shell
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This protocol is adapted from methods used for coating other sulfide nanoparticles and is

crucial for enhancing stability and biocompatibility in aqueous environments.[6][7][8]

Materials:

As-synthesized Ln:CaS UCNPs

Cyclohexane

Igepal CO-520 (or similar non-ionic surfactant)

Ammonium hydroxide (NH₄OH, 28-30%)

Tetraethyl orthosilicate (TEOS)

Ethanol

Procedure:

Disperse the hydrophobic Ln:CaS UCNPs in cyclohexane.

In a separate flask, prepare a microemulsion by mixing cyclohexane, Igepal CO-520, and

a small amount of aqueous ammonium hydroxide. Stir vigorously.

Add the Ln:CaS UCNP dispersion to the microemulsion and continue stirring.

Slowly add TEOS to the mixture while maintaining vigorous stirring. The amount of TEOS

will determine the thickness of the silica shell.

Allow the reaction to proceed for 12-24 hours at room temperature.

Break the microemulsion by adding an excess of ethanol.

Collect the silica-coated Ln:CaS UCNPs (Ln:CaS@SiO₂) by centrifugation.

Wash the nanoparticles repeatedly with ethanol and then with deionized water to remove

surfactant and other residues.
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The resulting Ln:CaS@SiO₂ nanoparticles can be further functionalized with amine or

carboxyl groups using aminosilanes (e.g., APTES) or carboxyl-functionalized silanes,

respectively, for conjugation with biomolecules.

3. In Vitro Bioimaging of Cancer Cells

This protocol outlines a general procedure for using Ln:CaS@SiO₂ UCNPs for imaging cancer

cells.

Materials:

Ln:CaS@SiO₂ nanoparticles dispersed in phosphate-buffered saline (PBS)

Cancer cell line (e.g., HeLa, MCF-7)

Complete cell culture medium

PBS

Paraformaldehyde (for fixing)

DAPI (for nuclear counterstaining)

Confocal microscope equipped with a NIR laser (e.g., 980 nm) and appropriate detectors

for visible light.

Procedure:

Seed the cancer cells in a suitable imaging dish (e.g., glass-bottom dish) and culture until

they reach 60-70% confluency.

Remove the culture medium and wash the cells with PBS.

Add fresh culture medium containing a specific concentration of Ln:CaS@SiO₂

nanoparticles (e.g., 50-100 µg/mL).

Incubate the cells with the nanoparticles for a predetermined time (e.g., 4-24 hours) to

allow for cellular uptake.
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After incubation, remove the nanoparticle-containing medium and wash the cells three

times with PBS to remove extracellular nanoparticles.

Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

Wash the cells with PBS and stain the nuclei with DAPI.

Acquire images using the confocal microscope. Excite the UCNPs with the NIR laser and

collect the upconverted visible light emission.

4. In Vitro Photodynamic Therapy (PDT)

This protocol describes a general method for evaluating the PDT efficacy of photosensitizer-

conjugated Ln:CaS@SiO₂ nanoparticles.

Materials:

Photosensitizer-conjugated Ln:CaS@SiO₂ nanoparticles

Cancer cell line

Complete cell culture medium

PBS

Cell viability assay kit (e.g., MTT, PrestoBlue)

Singlet oxygen sensor green (SOSG) or similar reactive oxygen species (ROS) probe

NIR laser (e.g., 980 nm) with controlled power density.

Procedure:

Seed cancer cells in a 96-well plate and culture overnight.

Treat the cells with different concentrations of the photosensitizer-conjugated

nanoparticles for a specified duration. Include control groups (no nanoparticles,

nanoparticles without photosensitizer, cells with photosensitizer only).
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After incubation, wash the cells with PBS and add fresh medium.

Expose the designated wells to NIR laser irradiation for a set time. The power density

should be optimized to be non-toxic to cells in the absence of the nanoparticles.[9]

After irradiation, incubate the cells for another 24-48 hours.

Assess cell viability using a standard assay kit according to the manufacturer's

instructions.

To confirm ROS generation, in a separate experiment, incubate the nanoparticle-treated

cells with a ROS probe (e.g., SOSG) before NIR irradiation and measure the fluorescence

increase.
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Caption: Energy transfer upconversion (ETU) mechanism in Yb³⁺/Er³⁺ co-doped CaS

nanoparticles.
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Click to download full resolution via product page

Caption: Experimental workflow for in vitro bioimaging using Ln:CaS UCNPs.
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Caption: Workflow for in vitro photodynamic therapy (PDT) using Ln:CaS UCNPs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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